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Compound of Interest

Compound Name: 6-Chloropyridin-3-amine

Cat. No.: B041692 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6-Chloropyridin-3-amine, tailored for researchers, scientists, and

drug development professionals.

Chemical Profile and Hazards

6-Chloropyridin-3-amine is a solid chemical compound that is harmful if swallowed, causes

skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] It is crucial to

handle this compound with appropriate personal protective equipment in a well-ventilated area

to minimize exposure risks.

Hazard Classification Description

Acute Toxicity, Oral (Category 4) Harmful if swallowed.[1][2]

Skin Irritation (Category 2) Causes skin irritation.[1][2]

Eye Irritation (Category 2) Causes serious eye irritation.[1][2][3]

Specific target organ toxicity — single exposure

(Category 3), Respiratory system
May cause respiratory irritation.[1][2][3][4]

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is the primary defense against chemical exposure. The following

table summarizes the recommended PPE for handling 6-Chloropyridin-3-amine.

Protection Type Equipment Specifications & Rationale

Eye and Face Protection
Safety Goggles and Face

Shield

Tight-sealing safety goggles

are mandatory to protect

against dust particles and

splashes.[1][5] A face shield

should be worn over goggles

when there is a risk of

significant splashing.[6][7]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

suitable for short-term

protection. For prolonged

contact, consult the

manufacturer's chemical

resistance guide for

appropriate materials like

neoprene or butyl rubber.[6]

Always inspect gloves for

integrity before use.[1][8]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned to cover as much

skin as possible.[6] For tasks

with a higher risk of splashes,

a chemical-resistant apron

over the lab coat is

recommended.

Respiratory Protection
NIOSH/MSHA or EN 149

Approved Respirator

A respirator should be used if

engineering controls like a

fume hood are not feasible or if

exposure limits are exceeded.

[1][3]
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Operational Plan: Step-by-Step Handling Protocol
All handling of 6-Chloropyridin-3-amine should occur within a certified laboratory chemical

fume hood to minimize inhalation exposure.[9] An emergency eyewash station and safety

shower must be readily accessible in the immediate work area.[3]

Preparation: Ensure the chemical fume hood is functioning correctly. Put on all required

personal protective equipment as detailed in the table above.

Weighing and Transfer: Use clean, dry, and appropriate laboratory equipment (e.g., spatulas,

glassware).[6] Avoid creating dust.[1][3]

Reaction Setup: If used in a reaction, add the compound to the reaction vessel within the

fume hood.

Post-Handling: Decontaminate all equipment used. Remove and properly dispose of

contaminated gloves and other disposable PPE.[9] Wash hands thoroughly after handling.[1]

[3]

Storage: Store the compound in a dry, cool, and well-ventilated place.[1] Keep containers

tightly closed.[1][2]

Workflow for Handling 6-Chloropyridin-3-amine
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Caption: Workflow for handling 6-Chloropyridin-3-amine.

Disposal Plan: Step-by-Step Protocol
Waste containing 6-Chloropyridin-3-amine must be treated as hazardous waste.[9]

Waste Segregation: Collect all waste, including contaminated PPE and disposable labware,

in a designated, properly labeled, and sealed hazardous waste container.[6][9]
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Container Labeling: Clearly label the waste container with "Hazardous Waste" and the full

chemical name: "6-Chloropyridin-3-amine".[9][10]

Storage of Waste: Store the hazardous waste container in a designated satellite

accumulation area, away from incompatible materials.[11]

Disposal Request: Arrange for disposal through your institution's environmental health and

safety office. Do not dispose of this chemical down the drain.[2]

Emergency Procedures
In case of accidental exposure, follow these immediate first-aid measures.

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air.[2][3] If not

breathing, give artificial respiration.[3][12] Seek

immediate medical attention.[3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing.[12][13] Seek medical attention.[12]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[12][13][14] Seek

immediate medical attention.[12]

Ingestion

Do NOT induce vomiting.[3][12] If the person is

conscious and alert, rinse their mouth and give

them 2-4 cupfuls of milk or water.[12] Seek

immediate medical attention.[3][12]

For any significant exposure, call emergency services immediately.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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